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Abstract

This document provides a detailed protocol for the preparation of a stock solution of ML-180, a
potent inverse agonist of the orphan nuclear receptor liver receptor homolog 1 (LRH-1;
NR5A2), in dimethyl sulfoxide (DMSO). Adherence to this protocol will ensure the accurate and
consistent preparation of ML-180 for use in various in vitro and in vivo research applications.
This guide includes information on the physicochemical properties of ML-180, a structured data
table for key quantitative information, a step-by-step experimental protocol, and a visual
workflow diagram.

Introduction

ML-180 is a small molecule inhibitor with significant utility in studying the physiological and
pathological roles of LRH-1, a key regulator in development, metabolism, and cancer.[1] For
reliable and reproducible experimental results, the accurate preparation of a stable,
concentrated stock solution is paramount. Dimethyl sulfoxide (DMSO) is a widely used aprotic
solvent in biological research due to its ability to dissolve a broad range of organic compounds,
including ML-180, and its miscibility with aqueous solutions.[2][3][4] This protocol outlines the
standardized procedure for preparing a 10 mM stock solution of ML-180 in DMSO.

Quantitative Data Summary
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A summary of the essential quantitative data for ML-180 and its solution is presented in Table
1.

Parameter Value Reference
Molecular Formula C20H25CIN4O2 [5]
Molecular Weight 388.89 g/mol
Solubility in DMSO 11 mg/mL (28.28 mM)
Recommended Stock
, 10 mM
Concentration
Appearance Colorless liquid

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of ML-180 in DMSO.

3.1. Materials and Equipment

ML-180 powder (Purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance (accurate to 0.1 mg)

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator
3.2. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.
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e Handle ML-180 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
e DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.
3.3. Step-by-Step Procedure
o Calculate the required mass of ML-180:

o To prepare a 10 mM stock solution, the following formula is used:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 388.89 g/mol / 1000 = 3.89 mg
e Weigh the ML-180 powder:

o Carefully weigh out the calculated mass of ML-180 powder using an analytical balance
and place it into a sterile microcentrifuge tube or amber glass vial.

» Add DMSO:

o Add the desired volume of anhydrous DMSO to the tube or vial containing the ML-180
powder. For the example above, add 1 mL of DMSO.

e Dissolve the ML-180:

o Cap the tube or vial securely and vortex the solution until the ML-180 powder is
completely dissolved.

o Visually inspect the solution to ensure there are no visible particles.

o If the compound does not readily dissolve, sonication for a few minutes is recommended
to facilitate dissolution.

e Storage:
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o Store the 10 mM ML-180 stock solution in tightly sealed amber vials or microcentrifuge
tubes at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up
to 6 months). Avoid repeated freeze-thaw cycles.

3.4. Preparation of Working Solutions

o To prepare a working solution for cell-based assays, the 10 mM stock solution can be further
diluted with cell culture medium.

 Itis recommended to first perform a serial dilution in DMSO to create an intermediate stock
before the final dilution in the aqueous medium to prevent precipitation of the compound.

Diagrams

Preparation Storage & Use

( Calculate Mass of ML-180 H Weigh ML-180 Powder )—b( Add Anhydrous DMSO ) ( Vortex/Sonicate to Dissolve }—I{ Store at -20°C or -80°C }——-b( Prepare Working Dilutions )

Click to download full resolution via product page

Caption: Workflow for preparing ML-180 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. ML-180 - MedChem Express [bioscience.co.uk]

 To cite this document: BenchChem. [Preparing ML-180 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159121#how-to-prepare-ml-180-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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